Methyl 2-(3-amino-4-chlorophenoxy)acetate

• IUPAC Name: methyl 2-(3-amino-4-chlorophenoxy)acetate
• InChI: InChI=1S/C9H10ClNO3/c1-13-9(12)5-14-6-2-3-7(10)8(11)4-6/h2-4H,5,11H2,1H3
• InChI Key: BNWMBAKERONWEE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC(=C(C=C1)Cl)N
• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol

Description

Methyl 2-(3-amino-4-chlorophenoxy)acetate is a useful research compound. Its molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-chloro-3-nitrophenoxy)acetic acid methyl ester (30 g) in methanol (100 mL) was added to a mixture of iron (26 g), ammonium chloride (33 g) and water (400 mL) at room temperature, and the resulting mixture was heated in an ultrasonic bath at 60° C. for 4 hours. The mixture was basified by the addition of sodium hydroxide, extracted with ethyl acetate, and the combined extracts were washed with 1.0 M aqueous hydrochloric acid solution. The pH of the combined aqueous phases was adjusted to 7-8 by the addition of sodium hydroxide, and the resulting precipitate was collected by filtration and then dried to afford title compound (14 g).